PEG Linkers
  • Boc-PEG4-phosphonic acid ethyl ester
    Boc-PEG4-phosphonic acid ethyl ester
    • Cat. No.:
    • B611233
    • CAS No.:
    • 1623791-77-4
    • Molecular Formula:
    • C19H39O9P
    • Molecular Weight:
    • 442.5 g/mol
    Description
    t-butyoxycarboxy-PEG4-phosphonic acid ethyl ester is a PEG Linker.
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  • TCO-C3-PEG3-C3-amine
    TCO-C3-PEG3-C3-amine
    • Cat. No.:
    • B611254
    • CAS No.:
    • Molecular Formula:
    • C19H36N2O5
    • Molecular Weight:
    • 372.5 g/mol
    Description
    TCO-C3-PEG3-C3-amine is is a simple PEG derivative containing a TCO moiety and a free amine. This reagent can be used to derivatize carboxyl groups or activated esters (e.g. NHS esters) with the TCO moiety throu...
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  • TCO-PEG4-Acid
    TCO-PEG4-Acid
    • Cat. No.:
    • B611256
    • CAS No.:
    • Molecular Formula:
    • C20H35NO8
    • Molecular Weight:
    • 417.5 g/mol
    Description
    TCO-PEG4-acid is a non-activated PEG derivative containing a TCO moiety and a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. E...
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  • TCO-PEG4-biotin
    TCO-PEG4-biotin
    • Cat. No.:
    • B611257
    • CAS No.:
    • 2183440-30-2
    • Molecular Formula:
    • C29H50N4O8S
    • Molecular Weight:
    • 614.8
    Description
    TCO-PEG4-biotin is a PEG Linker containing a TCO moeity.
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  • Hydroxy-PEG12-acid
    Hydroxy-PEG12-acid
    • Cat. No.:
    • B1192893
    • CAS No.:
    • Molecular Formula:
    • C27H54O15
    • Molecular Weight:
    • 618.7 g/mol
    Description
    Hydroxy-PEG12-acid is a PEG derivative containing a hydroxyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, ...
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  • Benzyl-PEG3-acid
    Benzyl-PEG3-acid
    • Cat. No.:
    • B1282989
    • CAS No.:
    • 127457-63-0
    • Molecular Formula:
    • C14H20O5
    • Molecular Weight:
    • 268.3 g/mol
    Description
    Benzyl-PEG3-acid is a useful research compound. Its molecular formula is C14H20O5 and its molecular weight is 268.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Benzyl-PEG3-acid suitable ...
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  • Azido-PEG35-amine
    Azido-PEG35-amine
    • Cat. No.:
    • B3117992
    • CAS No.:
    • 2301851-71-6
    • Molecular Formula:
    • C72H146N4O35
    • Molecular Weight:
    • 1627.9 g/mol
    Description
    Azido-PEG35-amine is a useful research compound. Its molecular formula is C72H146N4O35 and its molecular weight is 1627.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Azido-PEG35-amine su...
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  • Benzyl-PEG18-MS
    Benzyl-PEG18-MS
    • Cat. No.:
    • B11932601
    • CAS No.:
    • Molecular Formula:
    • C44H82O21S
    • Molecular Weight:
    • 979.2 g/mol
    Description
    Benzyl-PEG18-MS is a useful research compound. Its molecular formula is C44H82O21S and its molecular weight is 979.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Benzyl-PEG18-MS suitable ...
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  • Bromo-PEG8-CH2COOtBu
    Bromo-PEG8-CH2COOtBu
    • Cat. No.:
    • B12424100
    • CAS No.:
    • Molecular Formula:
    • C22H43BrO10
    • Molecular Weight:
    • 547.5 g/mol
    Description
    Bromo-PEG8-CH2COOtBu is a useful research compound. Its molecular formula is C22H43BrO10 and its molecular weight is 547.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Bromo-PEG8-CH2COOtB...
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  • CH2Cooh-peg9-CH2cooh
    CH2Cooh-peg9-CH2cooh
    • Cat. No.:
    • B15061945
    • CAS No.:
    • Molecular Formula:
    • C22H42O14
    • Molecular Weight:
    • 530.6 g/mol
    Description
    CH2Cooh-peg9-CH2cooh is a useful research compound. Its molecular formula is C22H42O14 and its molecular weight is 530.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CH2Cooh-peg9-CH2cooh ...
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